Cas no 2172372-74-4 (2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperazin-1-yl)acetic acid)

• Product Name: 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperazin-1-yl)acetic acid
• CAS No: 2172372-74-4
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6482482
• PubChem ID: 165487688
• Update Time: 2025-10-29

2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperazin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperazin-1-yl)acetic acid
• 2172372-74-4
• 2-(4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}piperazin-1-yl)acetic acid
• EN300-1494194

• Inchi： 1S/C25H29N3O6/c29-23(28-12-10-27(11-13-28)15-24(30)31)17-33-14-9-26-25(32)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,26,32)(H,30,31)
• InChI Key： GGGCSCMTBGFPEC-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperazin-1-yl)acetic acid

Compound CAS No. 2172372-74-4: 2-(4-{2-[(9H-fluoren-9-yl)methoxycarbonylamino]ethoxyacetyl}piperazin-1-yl)acetic Acid

The compound with CAS No. 2172372-74-4, known as 2-(4-{2-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]ethoxyacetyl}piperazin-1-yl)acetic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug delivery systems. This compound is notable for its structure, which incorporates a piperazine ring and a fluorenylmethoxycarbonyl (Fmoc) group, both of which are key functional groups in modern drug design.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability during reaction conditions while being easily removable under specific acidic or enzymatic cleavage. In this compound, the Fmoc group is attached to an ethoxyacetyl moiety, which further connects to the piperazine ring. The piperazine moiety itself is a six-membered ring containing two nitrogen atoms, making it a versatile scaffold for various bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the importance of such compounds in the development of targeted drug delivery systems. The combination of the Fmoc group and the piperazine ring in this molecule suggests potential applications in controlled drug release, where the Fmoc group can serve as a cleavable linker for attaching drugs or imaging agents. Additionally, the acetic acid moiety at the end of the molecule may play a role in enhancing solubility or bioavailability.

From a synthetic perspective, this compound likely involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The synthesis would require careful optimization to ensure high yields and purity, given the complexity of the molecule. Researchers have reported similar synthetic strategies for constructing Fmoc-containing compounds, emphasizing the importance of protecting groups and their compatibility with subsequent reaction steps.

In terms of biological activity, this compound may exhibit antimicrobial, anticancer, or anti-inflammatory properties, depending on its interaction with specific biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of such molecules to proteins or enzymes, providing valuable insights into their potential therapeutic applications.

Furthermore, the incorporation of the Fmoc group into this molecule aligns with current trends in medicinal chemistry toward designing prodrugs that can be activated within specific tissues or compartments. This approach minimizes systemic toxicity and enhances therapeutic efficacy by ensuring that the active drug is released only at the target site.

In conclusion, CAS No. 2172372-74-4 represents a promising compound with diverse applications in drug design and delivery systems. Its unique structure combines functional groups that are both biocompatible and chemically versatile, making it an attractive candidate for further research and development in the pharmaceutical industry.